Cas no 7367-88-6 (Ethyl 2-(E)-Decenoate)

• Product Name: Ethyl 2-(E)-Decenoate
• CAS No: 7367-88-6
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• MDL: MFCD00015299
• CID: 85900
• PubChem ID: 87569168
• Update Time: 2025-11-02

Ethyl 2-(E)-Decenoate Chemical and Physical Properties

Names and Identifiers

• ethyl trans-2-decenoate
• trans-2-Decenoic acid ethyl ester
• Ethyl 2-(E)-Decenoate

• MDL： MFCD00015299
• Inchi： 1S/C12H22O2/c1-3-5-6-7-8-9-10-11-12(13)14-4-2/h10-11H,3-9H2,1-2H3/b11-10+
• InChI Key： GNJARWZWODMTDR-ZHACJKMWSA-N
• SMILES： CCCCCCC/C=C/C(OCC)=O
• BRN： 1704867

Computed Properties

• Exact Mass: 198.16200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.88 g/mL at 25 °C(lit.)
• Boiling Point: 135°C/20mmHg(lit.)
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: n20/D 1.445(lit.)
• PSA: 26.30000
• LogP: 3.46620
• FEMA: 3641 | ETHYL TRANS-2-DECENOATE
• Solubility: Insoluble in water

Ethyl 2-(E)-Decenoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-21
• Safety Instruction： S26-S36/37/39
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2-(E)-Decenoate

Ethyl 2-(E)-Decenoate (CAS No. 7367-88-6): Properties, Applications, and Market Insights

Ethyl 2-(E)-Decenoate (CAS No. 7367-88-6) is a versatile ester compound widely used in the flavor and fragrance industry. Known for its fruity and waxy aroma, this compound plays a crucial role in creating synthetic flavors and perfumes. With the increasing demand for natural-like additives in food and cosmetics, Ethyl 2-(E)-Decenoate has gained significant attention for its ability to mimic natural scents and tastes.

The chemical structure of Ethyl 2-(E)-Decenoate consists of a ten-carbon chain with an ester functional group, contributing to its unique sensory properties. Researchers and manufacturers are exploring its potential in green chemistry applications, aligning with the global shift toward sustainable and eco-friendly ingredients. This compound is often searched in relation to flavor enhancers, fragrance formulations, and bio-based chemicals, reflecting current market trends.

In the food industry, Ethyl 2-(E)-Decenoate is used as a flavoring agent to impart fruity notes in beverages, confectionery, and dairy products. Its stability under various processing conditions makes it a preferred choice for industrial applications. Additionally, the compound is increasingly being studied for its role in plant-based flavor alternatives, catering to the growing vegan and health-conscious consumer base.

The fragrance sector also benefits from Ethyl 2-(E)-Decenoate, where it is incorporated into perfumes, soaps, and personal care products. Its ability to blend well with other aromatic compounds allows for the creation of complex and long-lasting scents. With the rise of clean beauty trends, this ester is being evaluated for its compatibility with natural and synthetic fragrance systems.

From a market perspective, the demand for Ethyl 2-(E)-Decenoate is expected to grow due to its applications in food technology and cosmetic science. Companies are investing in research to optimize its production processes, ensuring cost-effectiveness and scalability. Regulatory approvals for its use in various regions further bolster its commercial viability.

In conclusion, Ethyl 2-(E)-Decenoate (CAS No. 7367-88-6) is a valuable compound with diverse applications in flavors, fragrances, and sustainable chemistry. Its alignment with modern consumer preferences and industry trends positions it as a key ingredient for future innovations. As research continues, its potential in biodegradable formulations and renewable resources may further expand its market reach.